Cas no 885276-56-2 (Imidazo[1,2-a]pyridine,3-iodo-5-nitro-)

• Product Name: Imidazo[1,2-a]pyridine,3-iodo-5-nitro-
• CAS No: 885276-56-2
• MF: C₇H₄IN₃O₂
• MW: 289.030033111572
• MDL: MFCD06796159
• CID: 711364
• PubChem ID: 57355252
• Update Time: 2025-05-19

Imidazo[1,2-a]pyridine,3-iodo-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine,3-iodo-5-nitro-
• 3-Iodo-5-nitro-imidazo[1,2-a]pyridine
• 3-iodo-5-nitroimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine,3-iodo-5-nitro
• FT-0764627
• (Benzothiazol-2-ylsulfanyl)-aceticacidhydrazide
• SB39480
• AT34097
• DTXSID40722991
• 885276-56-2

• MDL： MFCD06796159
• Inchi： 1S/C7H4IN3O2/c8-5-4-9-6-2-1-3-7(10(5)6)11(12)13/h1-4H
• InChI Key： GMKVLVQEHWMTAY-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=CC=C([N+](=O)[O-])N21

Computed Properties

• Exact Mass: 288.93500
• Monoisotopic Mass: 288.93482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.12000
• LogP: 2.37030

Additional information on Imidazo[1,2-a]pyridine,3-iodo-5-nitro-

Imidazo[1,2-a]pyridine,3-iodo-5-nitro- (CAS No. 885276-56-2): A Versatile Scaffold in Modern Pharmaceutical Research

The compound Imidazo[1,2-a]pyridine,3-iodo-5-nitro- (CAS No. 885276-56-2) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of medicinal chemistry. This review aims to provide a comprehensive overview of its structural features, synthetic methodologies, and emerging applications in drug discovery and molecular biology.

Imidazo[1,2-a]pyridine derivatives are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The introduction of substituents such as an iodine atom at the 3-position and a nitro group at the 5-position enhances the reactivity and functionalization potential of this scaffold. The presence of these functional groups makes it an attractive building block for the development of novel therapeutic agents.

The synthesis of Imidazo[1,2-a]pyridine,3-iodo-5-nitro- can be achieved through various approaches, including cyclization reactions, nucleophilic substitution, and cross-coupling techniques. Recent advances in synthetic methodologies have enabled the efficient preparation of this compound with high yields and purity. For instance, palladium-catalyzed coupling reactions have been widely employed to introduce diverse substituents at specific positions on the imidazopyridine core.

In the realm of drug discovery, Imidazo[1,2-a]pyridine derivatives have been extensively explored for their ability to interact with biological targets such as kinases, transcription factors, and ion channels. The iodine atom at the 3-position serves as a versatile handle for further functionalization via palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl, alkenyl, or alkynyl groups. This flexibility has led to the development of a series of potent inhibitors targeting various disease pathways.

One notable application of Imidazo[1,2-a]pyridine,3-iodo-5-nitro- is in the development of anticancer agents. Several studies have demonstrated its efficacy in inhibiting the growth of tumor cells by targeting key signaling pathways involved in cancer progression. For example, derivatives of this scaffold have been shown to block the activity of tyrosine kinases, which are essential for cell proliferation and survival. Additionally, the nitro group at the 5-position has been exploited to develop prodrugs that release active species under physiological conditions, enhancing therapeutic efficacy.

The pharmacological properties of Imidazo[1,2-a]pyridine,3-iodo-5-nitro- have also been explored in the context of infectious diseases. Researchers have utilized this scaffold to develop novel antiviral agents that target viral enzymes or receptors. The iodine atom facilitates further derivatization to create molecules with enhanced binding affinity and selectivity towards viral targets. Furthermore, computational studies have predicted that certain derivatives exhibit promising antiviral activity against a range of viruses.

The structural diversity offered by Imidazo[1,2-a]pyridine,3-iodo-5-nitro- has also been leveraged in the development of metal-based therapeutics. Metal complexes derived from this scaffold have shown potential in photodynamic therapy and chemotherapy due to their ability to generate reactive oxygen species under specific conditions. These complexes exhibit selective toxicity towards cancer cells while minimizing side effects on healthy tissues.

In conclusion, Imidazo[1,2-a]pyridine,3-iodo-5-nitro- (CAS No. 885276-56-2) is a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for developing novel therapeutic agents targeting various diseases. The continued exploration of synthetic methodologies and biological applications will further enhance its utility in drug discovery and molecular biology.